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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152 Get Quote

Technical Support Center: Solvent Blue 35
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who are experiencing

lightfastness issues with Solvent Blue 35 in their experiments.

Troubleshooting Guides
This section addresses common problems encountered during the use of Solvent Blue 35,

offering potential causes and solutions in a question-and-answer format.

Question: Why is my sample containing Solvent Blue 35 fading or changing color upon

exposure to light, even though it is rated as having good lightfastness?

Answer: While Solvent Blue 35, an anthraquinone dye, generally possesses good

lightfastness (typically rated 6-8 on the Blue Wool Scale), several factors can contribute to its

degradation in specific applications.[1][2]

Polymer Substrate: The type of polymer used as a matrix can significantly influence the

photostability of the dye. The lightfastness of Solvent Blue 35 is known to vary in different

plastics such as polystyrene (PS), polycarbonate (PC), and polymethyl methacrylate

(PMMA).[3][4]
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UV Exposure: The intensity and wavelength of the light source are critical. High-intensity UV

radiation can accelerate the degradation of the dye's chromophore.

Presence of Oxygen and Moisture: The photodegradation of anthraquinone dyes is often an

oxidative process, which is exacerbated by the presence of oxygen and moisture.

Interactions with Other Components: Other additives in your formulation, such as certain

plasticizers or flame retardants, may interact with Solvent Blue 35 and sensitize it to

photodegradation.

Question: How can I improve the lightfastness of Solvent Blue 35 in my polymer formulation?

Answer: The most effective method to mitigate the photodegradation of Solvent Blue 35 is to

incorporate light stabilizers into your formulation. There are two main classes of stabilizers that

are often used in synergy:

UV Absorbers (UVAs): These compounds function by absorbing harmful UV radiation and

dissipating it as heat, thereby protecting the dye from photodegradation. Common types

include benzotriazoles and benzophenones.

Hindered Amine Light Stabilizers (HALS): HALS are radical scavengers. They do not absorb

UV radiation but instead inhibit the degradation of the polymer and the dye by trapping free

radicals that are formed during photo-oxidation.

A combination of a UVA and a HALS is often recommended to provide a synergistic protective

effect.

Frequently Asked Questions (FAQs)
What is the typical lightfastness rating of Solvent Blue 35?

The lightfastness of Solvent Blue 35 is generally considered good, with ratings on the Blue

Wool Scale (ranging from 1 for very poor to 8 for excellent). In polystyrene (PS), it is often rated

as 7-8.[3] However, in other polymers, the rating may be slightly lower.

What is the chemical nature of Solvent Blue 35?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.precisechem.com/solvent-blue-35-product/
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Blue 35 is an anthraquinone-based dye. Its chemical structure is the source of its

color and also influences its stability.

At what concentration should I use UV absorbers and HALS?

The optimal concentration of light stabilizers depends on the specific polymer, the thickness of

the sample, and the expected intensity of UV exposure. Generally, concentrations ranging from

0.1% to 1.0% by weight for each stabilizer are a good starting point for experimentation.

Data Presentation
The following tables summarize the lightfastness of Solvent Blue 35 in various polymers and

provide a guide for selecting light stabilizers.

Table 1: Lightfastness of Solvent Blue 35 in Various Polymers

Polymer Lightfastness (Blue Wool Scale)

Polystyrene (PS) 7-8

Acrylonitrile Butadiene Styrene (ABS) Applicable

Polymethyl Methacrylate (PMMA) Applicable

Polycarbonate (PC) Applicable

Note: "Applicable" indicates that Solvent Blue 35 is used in these plastics, but specific

numerical lightfastness ratings can vary based on the grade of the polymer and the

manufacturing process.

Table 2: Mitigation Strategies for Improving Lightfastness of Solvent Blue 35
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Stabilizer Type Examples
Recommended
Concentration (by
weight)

Expected
Improvement

UV Absorber (UVA)

Benzotriazole

derivatives,

Benzophenone

derivatives

0.1% - 1.0%

Significant

improvement by

filtering UV radiation.

Hindered Amine Light

Stabilizer (HALS)

Tetramethylpiperidine

derivatives
0.1% - 1.0%

Significant

improvement by

scavenging free

radicals.

UVA + HALS

Combination
- 0.1% - 0.5% of each

Synergistic effect,

providing broader and

more durable

protection.

Experimental Protocols
Protocol for Accelerated Lightfastness Testing

This protocol is based on established standards such as ISO 4892-2 and ASTM D4329 for the

testing of plastics.

1. Objective:

To evaluate the lightfastness of Solvent Blue 35 in a polymer matrix, with and without the

addition of light stabilizers.

2. Materials and Equipment:

Polymer resin (e.g., Polystyrene, Polycarbonate)

Solvent Blue 35

Light stabilizers (UV absorber, HALS)
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Injection molding machine or film extruder to prepare samples

Accelerated weathering chamber equipped with a xenon-arc lamp (as per ISO 4892-2) or a

fluorescent UV lamp (as per ASTM D4329)

Spectrocolorimeter or a spectrophotometer

Blue Wool Scale standards (ISO 105-B02)

3. Sample Preparation:

Prepare different formulations of the polymer:

Control: Polymer + Solvent Blue 35

Test Sample 1: Polymer + Solvent Blue 35 + UV Absorber

Test Sample 2: Polymer + Solvent Blue 35 + HALS

Test Sample 3: Polymer + Solvent Blue 35 + UV Absorber + HALS

Ensure a homogenous dispersion of the dye and stabilizers in the polymer matrix through a

suitable compounding method.

Produce standardized test plaques or films of a specified thickness.

Mount the samples in the holders of the weathering chamber alongside the Blue Wool Scale

standards. A portion of each sample should be masked to serve as an unexposed reference.

4. Exposure Conditions (Example based on ISO 4892-2, Cycle A):

Light Source: Xenon-arc lamp with daylight filters.

Irradiance: 60 ± 2 W/m² in the 300-400 nm range.

Black Panel Temperature: 65 ± 3 °C.

Relative Humidity: 50 ± 10%.
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Light/Dark/Water Spray Cycle: 102 minutes of light, followed by 18 minutes of light and water

spray.

5. Evaluation:

Periodically remove the samples from the chamber at predetermined intervals.

Visually assess the color change of the exposed area compared to the masked area and the

Blue Wool Scale standards. The lightfastness rating is determined by the Blue Wool

standard that shows a similar degree of fading.

Quantitatively measure the color change (ΔE*ab) using a spectrocolorimeter.
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Caption: Photodegradation pathway of Solvent Blue 35.
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Caption: Mitigation of photodegradation using UV absorbers and HALS.
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Caption: Workflow for lightfastness testing of Solvent Blue 35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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